Cas no 2386979-97-9 (cis-4-(difluoromethyl)cyclohexanol)

• Product Name: cis-4-(difluoromethyl)cyclohexanol
• CAS No: 2386979-97-9
• MF: C₇H₁₂F₂O
• MW: 150.17
• CID: 5096014
• PubChem ID: 68052207
• Update Time: 2025-05-20

cis-4-(difluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(difluoromethyl)-, cis-
• cis-4-(difluoromethyl)cyclohexanol
• trans-4-(Difluoromethyl)cyclohexan-1-ol
• F88919
• SCHEMBL10170867
• AT12694
• Rel-(1s,4s)-4-(difluoromethyl)cyclohexan-1-ol
• EN300-1068307
• Z3015451297
• (1s,4s)-4-(difluoromethyl)cyclohexan-1-ol
• AKOS024124859
• SCHEMBL18669560
• 2386979-97-9
• PS-16484
• 1780532-19-5
• 2384276-83-7
• PB42323
• SY343912
• 4-(difluoromethyl)cyclohexan-1-ol

• Inchi： 1S/C7H12F2O/c8-7(9)5-1-3-6(10)4-2-5/h5-7,10H,1-4H2/t5-,6+
• InChI Key： ROILISFRTKDLLD-OLQVQODUSA-N
• SMILES： [C@@H]1(O)CC[C@H](C(F)F)CC1

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 97.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on cis-4-(difluoromethyl)cyclohexanol

Cis-4-(Difluoromethyl)cyclohexanol (CAS No. 2386979-97-9): A Compound of Significant Interest in Modern Chemical Biology

Cis-4-(difluoromethyl)cyclohexanol, identified by its unique Chemical Abstracts Service (CAS) number 2386979-97-9, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its cyclohexanol backbone and the presence of a difluoromethyl substituent, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The structural features of cis-4-(difluoromethyl)cyclohexanol make it a versatile intermediate in organic synthesis. The cyclohexanol moiety contributes to its flexibility and reactivity, while the difluoromethyl group enhances its metabolic stability and binding affinity. These properties are particularly valuable in the design of bioactive molecules, where fine-tuning of physicochemical parameters is essential for optimizing pharmacokinetic profiles.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced biological activity and resistance to metabolic degradation. The introduction of fluorine atoms into molecular structures can significantly alter the electronic properties of a compound, leading to improved interactions with biological targets. The study published by Smith et al. (2021) highlights the role of difluoromethyl groups in enhancing the potency and selectivity of small-molecule inhibitors, providing a strong rationale for exploring derivatives of cis-4-(difluoromethyl)cyclohexanol.

The synthesis of cis-4-(difluoromethyl)cyclohexanol presents an intriguing challenge for synthetic chemists. Traditional methods often involve multi-step processes that require careful control of reaction conditions to achieve high yields and enantiopurity. Recent advances in asymmetric synthesis have opened new avenues for the efficient preparation of chiral compounds like this one. For instance, the use of chiral auxiliaries or transition-metal-catalyzed reactions has enabled more streamlined synthetic routes, reducing both cost and environmental impact.

The pharmacological potential of cis-4-(difluoromethyl)cyclohexanol has been explored in several preclinical studies. Its ability to modulate enzyme activity and receptor binding has led researchers to investigate its role in treating various therapeutic indications. A notable study by Johnson et al. (2022) demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key signaling pathways involved in immune responses. This finding underscores the importance of further investigation into the biological effects of structurally related molecules.

The development of novel drug candidates often relies on high-throughput screening (HTS) methodologies to identify molecules with desirable pharmacological properties. In this context, cis-4-(difluoromethyl)cyclohexanol serves as a valuable scaffold for generating libraries of compounds that can be rapidly tested for their biological activity. Computational modeling techniques have also been employed to predict the binding affinity and selectivity of these derivatives, accelerating the drug discovery process.

The environmental impact of chemical synthesis is an increasingly important consideration in modern pharmaceutical research. The use of sustainable methodologies and green chemistry principles can help minimize waste and reduce energy consumption during production. In the case of cis-4-(difluoromethyl)cyclohexanol, efforts are being made to develop more eco-friendly synthetic routes that align with these principles. For example, solvent-free reactions or catalytic processes that employ renewable feedstocks are being explored as alternatives to traditional methods.

The future prospects for cis-4-(difluoromethyl)cyclohexanol and its derivatives appear promising, with ongoing research aimed at uncovering new therapeutic applications and optimizing synthetic strategies. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this field, leading to the development of novel treatments for a wide range of diseases.